Cas no 90846-21-2 (Butanediamide,N'-[5-[[4-[[5-(acetylhydroxyamino)pentyl]amino]-1,4-dioxobutyl]hydroxyamino]pentyl]-N-hydroxy-N-[5-(methylamino)pentyl]-(9CI))

Butanediamide,N'-[5-[[4-[[5-(acetylhydroxyamino)pentyl]amino]-1,4-dioxobutyl]hydroxyamino]pentyl]-N-hydroxy-N-[5-(methylamino)pentyl]-(9CI) structure
90846-21-2 structure
Product Name:Butanediamide,N'-[5-[[4-[[5-(acetylhydroxyamino)pentyl]amino]-1,4-dioxobutyl]hydroxyamino]pentyl]-N-hydroxy-N-[5-(methylamino)pentyl]-(9CI)
CAS No:90846-21-2
MF:C26H50N6O8
MW:574.710607051849
CID:807913
Update Time:2022-07-27

Butanediamide,N'-[5-[[4-[[5-(acetylhydroxyamino)pentyl]amino]-1,4-dioxobutyl]hydroxyamino]pentyl]-N-hydroxy-N-[5-(methylamino)pentyl]-(9CI) Chemical and Physical Properties

Names and Identifiers

    • Butanediamide,N'-[5-[[4-[[5-(acetylhydroxyamino)pentyl]amino]-1,4-dioxobutyl]hydroxyamino]pentyl]-N-hydroxy-N-[5-(methylamino)pentyl]-(9CI)
    • N-methyldeferrioxamine B
    • Inchi: 1S/C26H50N6O8/c1-22(33)30(38)19-9-4-7-17-28-23(34)13-15-26(37)32(40)21-11-5-8-18-29-24(35)12-14-25(36)31(39)20-10-3-6-16-27-2/h27,38-40H,3-21H2,1-2H3,(H,28,34)(H,29,35)
    • InChI Key: ADMPTTDMVDGFDH-UHFFFAOYSA-N
    • SMILES: C(=O)(N(O)CCCCCNC(=O)CCC(=O)N(O)CCCCCNC)CCC(=O)NCCCCCN(O)C(=O)C

Computed Properties

  • Exact Mass: 332.961308
  • Monoisotopic Mass: 332.961308
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 611
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 171

Butanediamide,N'-[5-[[4-[[5-(acetylhydroxyamino)pentyl]amino]-1,4-dioxobutyl]hydroxyamino]pentyl]-N-hydroxy-N-[5-(methylamino)pentyl]-(9CI) Related Literature

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